Cas no 2224-39-7 (2-Octanol, 1-nitro-)

• Product Name: 2-Octanol, 1-nitro-
• CAS No: 2224-39-7
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 282843
• PubChem ID: 95551
• Update Time: 2025-04-19

2-Octanol, 1-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Octanol, 1-nitro-
• 1-nitrooctan-2-ol
• (+-)-1-nitro-octan-2-ol
• (+-)-1-Nitro-octanol-(2)
• 1-nitro-2-octanol
• 1-nitro-octan-2-ol
• 1-Nitro-octanol-(2)
• 2-Hydroxy-1-nitro-octan
• AC1L3UKO
• AC1Q21TA
• AR-1C4857
• CTK1A6562
• NSC19563
• NSC 19563
• NSC-19563
• 2-hydroxynitro octane
• 2224-39-7
• SCHEMBL10947381

• Inchi： 1S/C8H17NO3/c1-2-3-4-5-6-8(10)7-9(11)12/h8,10H,2-7H2,1H3
• InChI Key： UHUZCPVKBAPSSA-UHFFFAOYSA-N
• SMILES： OC(C[N+](=O)[O-])CCCCCC

Computed Properties

• Exact Mass: 175.12091
• Monoisotopic Mass: 175.120843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66

Experimental Properties

• Density: 1.023
• Boiling Point: 275.1°C at 760 mmHg
• Flash Point: 115.1°C
• Refractive Index: 1.456
• PSA: 63.37
• LogP: 2.11760